2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol

• IUPAC Name: 2-[4-[[4-(2-hydroxyethoxy)phenyl]methyl]-1-propan-2-ylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C18H30N2O3/c1-15(2)20-9-8-19(14-17(20)7-10-21)13-16-3-5-18(6-4-16)23-12-11-22/h3-6,15,17,21-22H,7-14H2,1-2H3
• InChI Key: VRQHVWKPRHKUJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1CCO)CC2=CC=C(C=C2)OCCO
• Molecular Formula: C18H30N2O3
• Molecular Weight: 322.4 g/mol

Description

2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol, also known as HEPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research.

Mechanism of Action

2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol binds to the sigma-1 receptor with high affinity and selectivity, leading to the activation of downstream signaling pathways. The exact mechanism of action of 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol is still not fully understood, but it is thought to involve the regulation of calcium signaling and the modulation of ion channels. 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has also been shown to increase the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has been shown to have a range of biochemical and physiological effects. In addition to its neuroprotective effects, 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has been shown to modulate the release of neurotransmitters such as dopamine and glutamate, and to enhance synaptic plasticity. 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects in conditions such as stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has several advantages for use in lab experiments. It is a selective agonist for the sigma-1 receptor, which allows for targeted activation of this receptor without affecting other receptors. 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol is also relatively stable and can be synthesized in large quantities. However, there are also some limitations to the use of 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol in lab experiments. Its mechanism of action is still not fully understood, and more research is needed to elucidate the downstream signaling pathways involved. Additionally, 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has not yet been tested in human clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for research on 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol. One area of interest is the potential use of 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol's neuroprotective and neurotrophic effects make it a promising candidate for these conditions. Another area of interest is the development of more selective and potent sigma-1 receptor agonists based on the structure of 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol. Finally, more research is needed to fully understand the mechanism of action of 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol and its downstream signaling pathways.

Synthesis Methods

2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol can be synthesized by reacting 4-(2-hydroxyethoxy)benzyl chloride with 1-isopropyl-2-(4-piperazinyl)ethanol in the presence of a base such as potassium carbonate. The resulting product is then purified through column chromatography.

Scientific Research Applications

2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has been shown to have potential applications in medical research, particularly in the field of neuroscience. Studies have demonstrated that 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol can act as a selective agonist for the sigma-1 receptor, which is a protein involved in various cellular processes including calcium signaling, ion channel regulation, and neuroprotection. 2-{4-[4-(2-hydroxyethoxy)benzyl]-1-isopropyl-2-piperazinyl}ethanol has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.